Cas no 1243316-30-4 (3-cyclopropoxy-4-nitrobenzaldehyde)

• Product Name: 3-cyclopropoxy-4-nitrobenzaldehyde
• CAS No: 1243316-30-4
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 4580145
• Update Time: 2025-07-15

3-cyclopropoxy-4-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropoxy-4-nitrobenzaldehyde

• Inchi： 1S/C10H9NO4/c12-6-7-1-4-9(11(13)14)10(5-7)15-8-2-3-8/h1,4-6,8H,2-3H2
• InChI Key： UIMNOBMZKCZKAX-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C([N+]([O-])=O)C(OC2CC2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 3-cyclopropoxy-4-nitrobenzaldehyde

Professional Introduction to 3-cyclopropoxy-4-nitrobenzaldehyde (CAS No. 1243316-30-4)

3-cyclopropoxy-4-nitrobenzaldehyde, with the chemical formula C₉H₇NO₄, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number CAS No. 1243316-30-4, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, combining a cyclopropyl group with a nitro-substituted benzaldehyde moiety, make it a versatile building block for drug discovery and development.

The significance of 3-cyclopropoxy-4-nitrobenzaldehyde in modern chemical biology stems from its ability to undergo diverse chemical transformations, which are pivotal for constructing complex molecular architectures. The presence of both the cyclopropyl and nitro functional groups provides distinct reactivity patterns, enabling chemists to tailor its properties for specific applications. This compound has been extensively explored in the synthesis of novel therapeutic agents, particularly in the quest for new antibiotics and anti-inflammatory drugs.

In recent years, the pharmaceutical industry has witnessed a surge in interest for compounds that exhibit both pharmacological potency and metabolic stability. 3-cyclopropoxy-4-nitrobenzaldehyde has emerged as a key intermediate in this context, facilitating the development of molecules with enhanced bioavailability and reduced side effects. Researchers have leveraged its structural motifs to design derivatives that target specific enzymatic pathways, thereby improving therapeutic outcomes.

The nitro group in 3-cyclopropoxy-4-nitrobenzaldehyde plays a pivotal role in its reactivity and functionality. This group can be selectively reduced to an amine, which is a common strategy in medicinal chemistry for introducing polar functionalities into drug molecules. Additionally, the cyclopropyl moiety contributes to the overall steric properties of the compound, influencing its interactions with biological targets. These features make it an invaluable tool for medicinal chemists seeking to optimize drug-like properties such as solubility, permeability, and binding affinity.

Recent advancements in computational chemistry have further highlighted the potential of 3-cyclopropoxy-4-nitrobenzaldehyde as a scaffold for drug discovery. Molecular modeling studies have demonstrated that derivatives of this compound can effectively interact with biological receptors, suggesting their utility in treating a wide range of diseases. For instance, computational simulations have shown that certain analogs of this compound exhibit promising activity against enzymes implicated in cancer progression.

The synthesis of 3-cyclopropoxy-4-nitrobenzaldehyde involves multi-step organic reactions that require precise control over reaction conditions. Typically, it is synthesized from readily available precursors through a sequence of nitration, halogenation, and cyclopropanation steps. The efficiency and scalability of these synthetic routes are critical for industrial applications, where large quantities of high-purity material are often needed.

In conclusion, 3-cyclopropoxy-4-nitrobenzaldehyde (CAS No. 1243316-30-4) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable intermediate for the synthesis of novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is set to grow even further.